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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2,4,4-trimethylpentyl)phosphinic acid, also known commercially as Cyanex 272, is an
organophosphorus compound with significant applications in solvent extraction and separation
of metals, particularly in hydrometallurgy. A thorough understanding of its fundamental
physicochemical properties, such as molecular weight and density, is crucial for its effective
application in research and industrial processes. This guide provides a detailed overview of
these properties, including experimental protocols for their determination.

Core Physicochemical Data

The molecular weight and density are key parameters for the characterization and application
of bis(2,4,4-trimethylpentyl)phosphinic acid.

Data Presentation
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Property Value Units Notes
Molecular Weight 290.42 g/mol Computed
290.43 g/mol ——

Density 0.92 g/cm3 at 20 °C
0.916 g/mL at 20 °C

922 kg/m 3 at 20 °C

Experimental Protocols

Accurate determination of molecular weight and density is essential for quality control and
process optimization. The following are detailed methodologies for these measurements.

Determination of Molecular Weight

The molecular weight of a pure compound can be determined by several methods. For a non-
volatile liquid like bis(2,4,4-trimethylpentyl)phosphinic acid, mass spectrometry is a highly
accurate and widely used technique.

Protocol: Mass Spectrometry

o Sample Preparation: A dilute solution of bis(2,4,4-trimethylpentyl)phosphinic acid is
prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

e Instrumentation: A mass spectrometer, such as one utilizing electrospray ionization (ESI) or
atmospheric pressure chemical ionization (APCI), is calibrated using a known standard.

¢ Analysis: The sample solution is introduced into the ion source of the mass spectrometer.
The instrument separates ions based on their mass-to-charge ratio (m/z).

o Data Interpretation: The resulting mass spectrum will show a peak corresponding to the
molecular ion ([M+H]* or [M-H]~) of the compound. The molecular weight is determined from
the m/z value of this peak. For organophosphorus compounds, high-resolution mass
spectrometry can provide highly accurate mass measurements, confirming the elemental

composition.[1][2]
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Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structure
and purity, which indirectly verifies the molecular weight.[3]

Determination of Density

The density of a liquid can be determined using several established methods. The pycnometer
and oscillating U-tube methods are common for their accuracy and precision.

Protocol 1: Pycnometer Method
This gravimetric method provides high accuracy for determining the density of liquids.[4][5]

o Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), a high-
precision analytical balance, and a temperature-controlled water bath.

e Procedure:

[¢]

Clean and thoroughly dry the pycnometer and weigh it empty (m_empty).

o

Fill the pycnometer with distilled water of a known temperature and density and weigh it
(m_water). The volume of the pycnometer can be calculated as V = (m_water - m_empty)

/ p_water.

[¢]

Empty, clean, and dry the pycnometer.

[¢]

Fill the pycnometer with bis(2,4,4-trimethylpentyl)phosphinic acid at the same
temperature and weigh it (m_sample).

o Calculation: The density of the sample (p_sample) is calculated using the formula: p_sample
= (m_sample - m_empty) / V

Protocol 2: Oscillating U-tube Method

This method is commonly used in digital density meters for rapid and accurate measurements.

6718l

e Apparatus: A digital density meter equipped with an oscillating U-tube.
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e Principle: The sample is introduced into a U-shaped tube, which is then electromagnetically
excited to oscillate at its natural frequency. This frequency is dependent on the mass of the

sample in the tube.
e Procedure:

o Calibrate the instrument with two standards of known density (e.g., dry air and distilled

water).

o Inject the bis(2,4,4-trimethylpentyl)phosphinic acid sample into the measurement cell,
ensuring no air bubbles are present.

o The instrument measures the oscillation period and calculates the density based on the

calibration constants.

Logical Relationships and Workflows

The following diagrams illustrate the relationship between the chemical structure and its
physical properties, as well as a typical experimental workflow for characterization.
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Relationship between Structure and Physical Properties

Bis(2,4,4-trimethylpentyl)phosphinic acid
(Chemical Structure)

: :

Molecular Formula Intermolecular Forces
(C16H3502P) (e.g., van der Waals, Hydrogen Bonding)

Molecular Weight
(Sum of Atomic Weights)

Density
(Mass per Unit Volume)

Click to download full resolution via product page

Molecular Packing and Volume

determines

Caption: Structure-Property Relationship Diagram.
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Experimental Workflow for Physicochemical Characterization

Sample Acquisition
(Bis(2,4,4-trimethylpentyl)phosphinic acid)

:

Purity Analysis
(e.g., NMR, Chromatography)

Molecular Weight Determination Density Measurement
(Mass Spectrometry) (Pycnometer or Oscillating U-tube)

Data Compilation and Reporting

Click to download full resolution via product page

Caption: Physicochemical Characterization Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Bis(2,4,4-trimethylpentyl)phosphinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022738#bis-2-4-4-trimethylpentyl-phosphinic-acid-
molecular-weight-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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